
Application Notes and Protocols for Trisulfo-
Cy5-Alkyne in Biomolecule Labeling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trisulfo-Cy5-Alkyne

Cat. No.: B15553946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trisulfo-Cy5-Alkyne is a highly water-soluble, bright, and photostable fluorescent probe well-

suited for the labeling of azide-modified biomolecules.[1][2] Its far-red fluorescence minimizes

background autofluorescence from cellular components, making it an excellent choice for a

variety of applications, including fluorescence microscopy, flow cytometry, and in-vivo imaging.

The alkyne group on the Trisulfo-Cy5 molecule enables its covalent attachment to azide-

modified biomolecules via a highly specific and efficient bioorthogonal reaction known as the

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".

[3][4] This reaction is characterized by its high yield, specificity, and biocompatibility, as the

azide and alkyne functionalities are absent in most biological systems.[3][5]

These application notes provide detailed protocols for the use of Trisulfo-Cy5-Alkyne in

labeling various azide-modified biomolecules, including proteins and nucleic acids.

Physicochemical and Spectroscopic Properties
A clear understanding of the properties of Trisulfo-Cy5-Alkyne is crucial for its effective use.

The trisulfonation of the cyanine dye core significantly enhances its water solubility, which is

advantageous for labeling reactions in aqueous buffers without the need for organic co-

solvents.
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Property Value Reference

Molecular Weight 788 g/mol [6]

Excitation Maximum (λex) ~647 nm [6]

Emission Maximum (λem) ~670 nm [6]

Extinction Coefficient ~250,000 cm⁻¹M⁻¹ [6]

Solubility Water, DMSO, DMF [6]

Storage -20°C, protect from light [6]

Copper-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
The labeling of azide-modified biomolecules with Trisulfo-Cy5-Alkyne is achieved through the

CuAAC reaction. This reaction involves the formation of a stable triazole linkage between the

terminal alkyne of the dye and the azide group on the biomolecule, catalyzed by Cu(I) ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vectorlabs.com [vectorlabs.com]

2. vectorlabs.com [vectorlabs.com]

3. Specific and quantitative labeling of biomolecules using click chemistry - PMC
[pmc.ncbi.nlm.nih.gov]

4. Click Chemistry in Proteomic Investigations - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Trisulfo-Cy5-Alkyne, 2055138-90-2 | BroadPharm [broadpharm.com]

To cite this document: BenchChem. [Application Notes and Protocols for Trisulfo-Cy5-Alkyne
in Biomolecule Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553946#trisulfo-cy5-alkyne-for-labeling-azide-
modified-biomolecules]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15553946?utm_src=pdf-body-img
https://www.benchchem.com/product/b15553946?utm_src=pdf-custom-synthesis
https://vectorlabs.com/products/cy5-alkyne/
https://vectorlabs.com/products/cy5-alkyne/?print-products=pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4241822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4241822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7087397/
https://www.researchgate.net/publication/269715541_Specific_and_quantitative_labeling_of_biomolecules_using_click_chemistry
https://broadpharm.com/product/bp-22958
https://www.benchchem.com/product/b15553946#trisulfo-cy5-alkyne-for-labeling-azide-modified-biomolecules
https://www.benchchem.com/product/b15553946#trisulfo-cy5-alkyne-for-labeling-azide-modified-biomolecules
https://www.benchchem.com/product/b15553946#trisulfo-cy5-alkyne-for-labeling-azide-modified-biomolecules
https://www.benchchem.com/product/b15553946#trisulfo-cy5-alkyne-for-labeling-azide-modified-biomolecules
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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